3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide

• IUPAC Name: 3,5-dimethoxy-N-[3-methoxy-4-(2-oxopiperidin-1-yl)phenyl]benzamide
• InChI: InChI=1S/C21H24N2O5/c1-26-16-10-14(11-17(13-16)27-2)21(25)22-15-7-8-18(19(12-15)28-3)23-9-5-4-6-20(23)24/h7-8,10-13H,4-6,9H2,1-3H3,(H,22,25)
• InChI Key: MMEONZCEWTZJKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C(=O)NC2=CC(=C(C=C2)N3CCCCC3=O)OC)OC
• Molecular Formula: C21H24N2O5
• Molecular Weight: 384.4 g/mol
• CAS No.: 942013-76-5

Description

The compound “3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide” is a complex organic molecule. It contains a benzamide group, which is an amide derived from benzoic acid. This suggests that it might have similar properties to other benzamides.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, benzamides are typically crystalline solids and are slightly soluble in water.

Scientific Research Applications

Potential Antipsychotic Agents

Research has explored benzamide derivatives for their potential as antipsychotic agents. One study synthesized various benzamides, including those similar in structure to 3,5-dimethoxy-N-(3-methoxy-4-(2-oxopiperidin-1-yl)phenyl)benzamide, to evaluate their antidopaminergic properties and their potential to exhibit antipsychotic effects with lower tendencies to induce extrapyramidal side effects, which are common with typical antipsychotics (Högberg et al., 1990).

Anti-Inflammatory and Analgesic Agents

Another study focused on the synthesis of novel benzodifuranyl derivatives, leading to compounds with significant anti-inflammatory and analgesic activities. Although not directly mentioning this compound, this research underscores the therapeutic potential of structurally related benzamide compounds in treating inflammation and pain (Abu‐Hashem et al., 2020).

Synthesis of Bioactive Molecules

The chemical synthesis and modification of benzamide derivatives, including those structurally similar to this compound, play a crucial role in the development of bioactive molecules. For instance, the efficient synthesis of latifine dimethyl ether from related compounds highlights the importance of these derivatives in medicinal chemistry and drug development (Gore & Narasimhan, 1988).

Exploring Benzamide Derivatives for Cancer Therapy

Benzamide derivatives have also been investigated for their potential in cancer therapy. Research into new benzamide compounds from endophytic Streptomyces sp. revealed antimicrobial and antioxidant activities, suggesting the utility of these compounds in developing novel anticancer agents (Yang et al., 2015).

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many benzamides are used in pharmaceuticals and exhibit a wide range of biological activities.